4-(propan-2-yl)piperazin-1-amine dihydrochloride

• CAS No.: 2639417-78-8
• Molecular Formula: C7H19Cl2N3
• Molecular Weight: 216.2

Description

4-(propan-2-yl)piperazin-1-amine dihydrochloride is a chemical compound with the molecular formula C7H18ClN3. It is a derivative of piperazine, a heterocyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions. This compound is often used in the synthesis of various pharmaceuticals and has applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(propan-2-yl)piperazin-1-amine dihydrochloride typically involves the reaction of piperazine with isopropylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require the use of a catalyst to facilitate the reaction. The resulting product is then purified and converted to its dihydrochloride salt form by treatment with hydrochloric acid .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of automated systems and advanced purification techniques, such as crystallization and chromatography, helps in achieving the desired quality standards .

Chemical Reactions Analysis

Types of Reactions

4-(propan-2-yl)piperazin-1-amine dihydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound to its amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups onto the piperazine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while substitution reactions can produce various alkyl or acyl derivatives of the compound .

Scientific Research Applications

4-(propan-2-yl)piperazin-1-amine dihydrochloride has a wide range of applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: It is a key component in the development of drugs targeting neurological disorders and other medical conditions.

Industry: The compound is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 4-(propan-2-yl)piperazin-1-amine dihydrochloride involves its interaction with specific molecular targets in the body. The compound can bind to receptors or enzymes, modulating their activity and leading to various physiological effects. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

4-(propan-2-yl)piperazin-1-amine dihydrochloride can be compared with other piperazine derivatives, such as:

1-(2-hydroxyethyl)piperazine: Known for its use in buffer solutions.

1-(2-ethoxyethyl)piperazine: Used in the synthesis of pharmaceuticals.

1-(2-methoxyethyl)piperazine: Employed in the production of various chemical intermediates.

The uniqueness of this compound lies in its specific structural features and the resulting chemical and biological properties.